Cas no 126889-06-3 (4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid)

• Product Name: 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid
• CAS No: 126889-06-3
• MF: C₆H₄F₃NO₂S
• MW: 211.161670684814
• MDL: MFCD11865282
• CID: 4584683
• PubChem ID: 10899900
• Update Time: 2025-06-09

4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid
• 4-METHYL-2-TRIFLUOROMETHYL-THIAZOLE-5-CARBOXYLIC ACID
• BFA88906
• 2-trifluoromethyl-4-methylthiazole-5-carboxylic acid
• 4-Methyl-2-(trifluoromethyl)thiazole-5-carboxylic acid
• Z2177030506
• Z1269198880
• 126889-06-3
• CS-0239784
• EN300-218908
• 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylicAcid
• AKOS016389269
• F81877
• DB-397167
• MFCD11865282
• SCHEMBL9643792
• 4-Methyl-2-(trifluoromethyl)-5-thiazolecarboxylic acid

• MDL： MFCD11865282
• Inchi： 1S/C6H4F3NO2S/c1-2-3(4(11)12)13-5(10-2)6(7,8)9/h1H3,(H,11,12)
• InChI Key： DMKDYSIOZORCEB-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC(C)=C1C(=O)O

Computed Properties

• Exact Mass: 210.99148403g/mol
• Monoisotopic Mass: 210.99148403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4

4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid

Introduction to 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid (CAS No. 126889-06-3)

4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 126889-06-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both methyl and trifluoromethyl substituents, along with the carboxylic acid functional group, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and material science applications.

The structural framework of 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid consists of a five-membered ring containing sulfur and nitrogen atoms, which is a hallmark of thiazole derivatives. The methyl group at the 4-position and the trifluoromethyl group at the 2-position enhance the lipophilicity and metabolic stability of the molecule, respectively. The carboxylic acid moiety at the 5-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including infections, inflammation, and cancer. The trifluoromethyl group, in particular, is well-known for its ability to improve binding affinity and metabolic stability in drug molecules. This feature has made thiazole derivatives containing trifluoromethyl groups attractive candidates for further development.

One of the most compelling aspects of 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize novel analogs with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated that modifications at the 2- and 4-positions can significantly alter the pharmacokinetic profile of thiazole-based drugs. The carboxylic acid group also allows for conjugation with other biomolecules, such as peptides or nucleotides, opening up possibilities for targeted drug delivery systems.

The pharmaceutical industry has shown particular interest in thiazole derivatives due to their reported antimicrobial and anti-inflammatory properties. Several preclinical studies have highlighted the potential of these compounds in modulating inflammatory pathways and inhibiting bacterial growth. The structural features of 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid, including the electron-withdrawing nature of the trifluoromethyl group and the presence of a carboxylic acid functionality, contribute to its ability to interact with biological targets effectively.

Advances in computational chemistry have further accelerated the development of thiazole-based drugs. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular structures. These tools have been instrumental in identifying lead compounds derived from 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid that exhibit promising pharmacological activity. Such high-throughput virtual screening approaches have significantly reduced the time and cost associated with drug discovery pipelines.

Another area where this compound has found utility is in materials science. Thiazole derivatives are known for their thermal stability and electronic properties, making them suitable for applications in organic electronics and catalysis. The unique combination of functional groups in 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid allows it to serve as a precursor for synthesizing advanced materials with tailored properties. For example, researchers have explored its use in developing light-emitting diodes (LEDs) and photovoltaic cells due to its ability to absorb visible light efficiently.

The synthesis of 4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as halogenation and carboxylation. Recent advancements in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

In conclusion,4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid (CAS No. 126889-06-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an ideal candidate for designing novel drugs with improved therapeutic profiles. Additionally, its applications in advanced materials highlight its versatility beyond traditional medicinal chemistry applications. As research continues to uncover new uses for this compound,4-methyl-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid is poised to play an increasingly important role in scientific innovation.